Cas no 1806778-06-2 (Methyl 5-(bromomethyl)-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-2-acetate)

• Product Name: Methyl 5-(bromomethyl)-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-2-acetate
• CAS No: 1806778-06-2
• MF: C₁₁H₈BrF₆NO₃
• MW: 396.080543518066
• CID: 4845318
• Update Time: 2025-05-25

Methyl 5-(bromomethyl)-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-(bromomethyl)-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-2-acetate

• Inchi： 1S/C11H8BrF6NO3/c1-21-7(20)2-6-9(22-11(16,17)18)8(10(13,14)15)5(3-12)4-19-6/h4H,2-3H2,1H3
• InChI Key： CAUUEKCEUAESFX-UHFFFAOYSA-N
• SMILES： BrCC1=CN=C(CC(=O)OC)C(=C1C(F)(F)F)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 389
• XLogP3: 3.3
• Topological Polar Surface Area: 48.4

Additional information on Methyl 5-(bromomethyl)-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-2-acetate

Recent Advances in the Synthesis and Applications of Methyl 5-(bromomethyl)-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-2-acetate (CAS: 1806778-06-2)

Methyl 5-(bromomethyl)-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-2-acetate (CAS: 1806778-06-2) is a highly specialized chemical intermediate that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound, characterized by its unique trifluoromethoxy and trifluoromethyl substituents, serves as a critical building block in the synthesis of novel pharmaceuticals, particularly those targeting central nervous system (CNS) disorders and inflammatory diseases. Recent studies have highlighted its potential in the development of small-molecule inhibitors and modulators, owing to its versatile reactivity and favorable pharmacokinetic properties.

The synthesis of Methyl 5-(bromomethyl)-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-2-acetate has been optimized in recent years to improve yield and purity. A 2023 study published in the Journal of Medicinal Chemistry detailed a novel multi-step synthetic route that leverages palladium-catalyzed cross-coupling reactions to introduce the bromomethyl group at the 5-position of the pyridine ring. This method not only enhances the scalability of the process but also minimizes the formation of byproducts, making it more suitable for industrial applications. The study also emphasized the compound's stability under various conditions, which is crucial for its handling and storage in large-scale production.

In terms of applications, Methyl 5-(bromomethyl)-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-2-acetate has been employed as a key intermediate in the synthesis of potent kinase inhibitors. A 2022 research article in Bioorganic & Medicinal Chemistry Letters demonstrated its use in the development of selective JAK3 inhibitors, which show promise for treating autoimmune diseases such as rheumatoid arthritis and psoriasis. The bromomethyl group's reactivity allows for further functionalization, enabling the introduction of diverse pharmacophores that enhance target binding affinity and selectivity. Additionally, the trifluoromethoxy and trifluoromethyl groups contribute to the compound's metabolic stability and membrane permeability, addressing common challenges in drug design.

Recent preclinical studies have further explored the therapeutic potential of derivatives synthesized from Methyl 5-(bromomethyl)-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-2-acetate. For instance, a 2023 study in ACS Chemical Neuroscience reported the development of a series of neuroprotective agents targeting NMDA receptors, with one derivative showing significant efficacy in reducing neuronal damage in animal models of ischemic stroke. The compound's ability to cross the blood-brain barrier, attributed to its lipophilic trifluoromethyl groups, was identified as a key factor in its success. These findings underscore the compound's versatility and its growing importance in CNS drug discovery.

Despite its promising applications, challenges remain in the large-scale production and regulatory approval of pharmaceuticals derived from Methyl 5-(bromomethyl)-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-2-acetate. Issues such as cost-effective synthesis, environmental impact of fluorine-containing reagents, and potential toxicity of intermediates need to be addressed. However, ongoing research and technological advancements are expected to mitigate these concerns, paving the way for broader adoption of this compound in drug development. In conclusion, Methyl 5-(bromomethyl)-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-2-acetate represents a valuable tool in modern medicinal chemistry, with its unique structural features and reactivity offering numerous opportunities for innovation in therapeutic agent design.